Cas no 106-67-2 (2-Ethyl-4-methyl-1-pentanol)

2-Ethyl-4-methyl-1-pentanol Properties

Names and Identifiers

• 1-Pentanol,2-ethyl-4-methyl-
• 2-ethyl-4-methyl-1-pentanol
• 2-ethyl-4-methylpentan-1-ol
• 2-Ethyl-4-methylpentanol
• 2-Ethylisohexanol
• SCHEMBL135878
• QSPL 107
• EN300-7276493
• 80V2E9GXUZ
• AS-76101
• Q27161372
• 4-01-00-01792 (Beilstein Handbook Reference)
• A854173
• NS00041378
• QCHSJPKDWOFACC-UHFFFAOYSA-
• MFCD01709207
• BRN 1697441
• QCHSJPKDWOFACC-UHFFFAOYSA-N
• CS-0152610
• CHEBI:89186
• DTXSID90861723
• UNII-80V2E9GXUZ
• 111767-90-9
• 106-67-2
• EINECS 203-422-5
• AKOS014320379
• InChI=1/C8H18O/c1-4-8(6-9)5-7(2)3/h7-9H,4-6H2,1-3H3
• 1-Pentanol, 2-ethyl-4-methyl-
• 2-Ethyl-4-methyl-1-pentanol
• 2-Ethyl-4-methylpentan-1-ol
• DB-314013
• A10715
• DTXCID80810609
• 4-METHYL-2-ETHYL-1-PENTANOL
• 1-pentanol,2-ethyl-4-methyl-
• +Expand

• MDL： MFCD01709207
• InChIKey： QCHSJPKDWOFACC-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H18O/c1-4-8(6-9)5-7(2)3/h7-9H,4-6H2,1-3H3
• SMILES： CCC(CC(C)C)CO

Computed Properties

• Exact Mass: 130.13584
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 130.136
• Heavy Atom Count: 9
• Complexity: 59.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 2.05100
• PSA: 20.23
• Refractive Index: 1.4271 (589.3 nm 25 ºC)
• Boiling Point: 176.5 ºC
• Melting Point: -61.15°C (estimate)
• Flash Point: 64.2±8.7 ºC,
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• Density: 0.830 g/cm3 (20 ºC)